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Compound of Interest
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Cat. No.: B1221213

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octafluorotoluene, also known as perfluorotoluene, is a fully fluorinated aromatic compound
with the chemical formula C7Fs. Its unique physical and chemical properties, stemming from
the high electronegativity of fluorine atoms and the strength of the carbon-fluorine bond, make
it a valuable material in various scientific and industrial applications. This guide provides a
comprehensive overview of the physical properties of octafluorotoluene, intended for
researchers, scientists, and professionals in drug development who may utilize this compound
as a solvent, reagent, or reference standard.

Physical Properties

The physical characteristics of octafluorotoluene are well-documented across various
chemical suppliers and databases. A summary of these key properties is presented in the table
below for easy reference and comparison.
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Physical Property Value Source(s)
Molecular Formula CsFs [1112][3]
Molecular Weight 236.06 g/mol [11[2][3]
Appearance Colorless liquid [2]
Density 1.666 g/mL at 25 °C [41151[6]
1.68 g/mL [2]

Boiling Point 104 °C [21[4]1[5][6]
101-103 °C [7]

Melting Point -66 °C [2]

-65.6 °C (51061171

Refractive Index 1.368 (n20/D) [41[5]
1.37 (n20D) [2]

Vapor Pressure 29.0 mmHg [1]

26 mmHg (8]

Flash Point 20 °C (68 °F) - closed cup 9]

Experimental Protocols

While specific experimental procedures for the original determination of octafluorotoluene's
physical properties are not readily available in the public domain, the following are generalized,
standard laboratory protocols for measuring the key physical properties of a liquid organic
compound such as octafluorotoluene.

Determination of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.

e Pycnometer Method:
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[e]

The pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary
tube through it, is first cleaned, dried, and weighed empty (ma1).

o Itis then filled with distilled water of a known temperature and weighed again (mz). The
volume of the pycnometer can be calculated using the known density of water at that
temperature.

o The pycnometer is emptied, dried, and then filled with octafluorotoluene at the same
temperature and weighed (ms).

o The density of octafluorotoluene (p) is then calculated using the formula: p = (ms - mi1) /
((mz2 - m1)/p_water)

Determination of Boiling Point
The boiling point is determined by distillation or using a micro-boiling point apparatus.

o Distillation Method:

o Asmall volume of octafluorotoluene is placed in a distillation flask with a few boiling
chips.

o The flask is fitted with a condenser and a thermometer, with the thermometer bulb
positioned just below the side arm of the distillation flask.

o The flask is gently heated. The temperature is recorded when the liquid is boiling and a
stable ring of condensate is observed on the thermometer bulb. This temperature is the
boiling point.

Determination of Refractive Index
The refractive index is measured using a refractometer, typically an Abbé refractometer.

e Abbé Refractometer Method:

o The prism of the refractometer is cleaned with a suitable solvent (e.g., acetone or ethanol)
and allowed to dry.
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o Afew drops of octafluorotoluene are placed on the prism surface.
o The prism is closed and the light source is adjusted.

o The user looks through the eyepiece and adjusts the knob until the field of view is divided
into a light and a dark section. The dividing line is brought into sharp focus and aligned
with the crosshairs.

o The refractive index is then read from the instrument's scale. The temperature should also
be recorded as the refractive index is temperature-dependent.

Determination of Vapor Pressure

Vapor pressure can be determined by various methods, including the Knudsen effusion
method, which is suitable for compounds with low volatility.

¢ Knudsen Effusion Method:

o A sample of octafluorotoluene is placed in a Knudsen cell, which is a small container
with a very small orifice.

o The cell is placed in a vacuum chamber and heated to a specific temperature.

o The rate of mass loss of the sample due to effusion of the vapor through the orifice is
measured over time.

o The vapor pressure can then be calculated using the Hertz-Knudsen equation, which
relates the rate of effusion to the vapor pressure, temperature, and molecular weight of the
substance.

Structure-Property Relationship

The physical properties of octafluorotoluene are a direct consequence of its molecular
structure. The presence of eight highly electronegative fluorine atoms significantly influences its
intermolecular forces and overall characteristics.
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Molecular Structure

Octafluorotoluene (C7Fs)
- Perfluorinated Aromatic Ring
- Trifluoromethyl Group (-CF3)

Leads to

Intermolecular Forces

Weak van der Waals Forces
—1 (due to low polarizability of C-F bonds)

Due to high mass of Fluorine

Physical Properties
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Low Surface Tension & Viscosity

High Density | Relatively Low Boiling Point (implied by weak intermolecular forces)

High Vapor Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scilit.com [scilit.com]

2. researchgate.net [researchgate.net]

3. Vapor pressure of nine perfluoroalkyl substances (PFASs) determined using the Knudsen
Effusion Method - PMC [pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. Octafluorotoluene | C7F8 | CID 9906 - PubChem [pubchem.ncbi.nim.nih.gov]

6. Perfluorotoluene - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1221213?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221213?utm_src=pdf-custom-synthesis
https://www.scilit.com/publications/cd2a73970f7e29eee14d1be851bc8278
https://www.researchgate.net/publication/340842043_Vapor_Pressure_of_Nine_Perfluoroalkyl_Substances_PFASs_Determined_Using_the_Knudsen_Effusion_Method
https://pmc.ncbi.nlm.nih.gov/articles/PMC7505237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7505237/
https://www.researchgate.net/publication/367599316_Estimation_of_Vapor_Pressure_of_Perfluoroalkyl_Substances_Pfas_Using_Cosmotherm
https://pubchem.ncbi.nlm.nih.gov/compound/9906
https://en.wikipedia.org/wiki/Perfluorotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. 4727 X7)bA0 MLI 98% | Sigma-Aldrich [sigmaaldrich.com]

8. vernier.com [vernier.com]

9. noblesciencepress.org [noblesciencepress.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Octafluorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221213#what-are-the-physical-properties-of-
octafluorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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